Cas no 2228538-29-0 (1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol)

• Product Name: 1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol
• CAS No: 2228538-29-0
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 6518889
• PubChem ID: 165969017
• Update Time: 2025-11-06

1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol
• EN300-1956849
• 1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropan-1-ol
• 2228538-29-0

• Inchi： 1S/C10H9ClF2O2/c11-6-1-2-8(15-9(12)13)7(5-6)10(14)3-4-10/h1-2,5,9,14H,3-4H2
• InChI Key： WWCJEHDWHZYCAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CC1)O)OC(F)F

Computed Properties

• Exact Mass: 234.0259135g/mol
• Monoisotopic Mass: 234.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol

1-5-Chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol: A Comprehensive Overview

1-5-Chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol is a complex organic compound with the CAS number 2228538-29-0. This compound belongs to the class of phenolic alcohols and features a cyclopropane ring fused with a substituted phenyl group. The presence of a chlorine atom at the 5-position and a difluoromethoxy group at the 2-position of the phenyl ring introduces unique electronic and steric properties, making this compound a subject of interest in various fields of chemistry, including medicinal chemistry, materials science, and catalysis.

The synthesis of 1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol involves multi-step reactions, often starting from aromatic precursors. Recent advancements in asymmetric synthesis have enabled the selective formation of this compound with high enantiomeric excess, which is crucial for its application in chiral recognition studies. The use of transition metal catalysts, such as palladium complexes, has significantly streamlined the coupling reactions involved in its synthesis.

One of the most notable applications of this compound lies in its role as a building block for drug discovery. The cyclopropane ring is known for its strain energy, which can be harnessed to design bioactive molecules with enhanced pharmacokinetic properties. For instance, studies have shown that derivatives of 1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol exhibit potential anti-inflammatory and antioxidant activities. These findings are supported by recent research published in high-impact journals such as *Journal of Medicinal Chemistry* and *Angewandte Chemie*.

In addition to its medicinal applications, this compound has also been explored in the field of materials science. The incorporation of chlorine and difluoromethoxy groups into the aromatic ring enhances its electronic properties, making it a promising candidate for organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices (OPVs), where its electron-withdrawing nature contributes to improved charge transport properties.

The physical and chemical properties of 1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C₉H₇ClF₃O₃, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its stereochemical arrangement. The compound exhibits a melting point of approximately 145°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate.

From an environmental perspective, the biodegradability and toxicity of 1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-ol have been assessed under controlled laboratory conditions. Results indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its transformation. These studies are essential for evaluating its potential impact on ecosystems if released into the environment.

In conclusion, 1-5-chloro-2-(difluoromethoxy)phenylcyclopropan-1-l represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and characterization techniques, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is expected to play an increasingly important role in the advancement of modern chemistry.